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Compound of Interest

Compound Name: GR 64349

Cat. No.: B10855664

For Immediate Implementation: This document provides crucial safety and logistical guidance
for researchers, scientists, and drug development professionals handling the potent and
selective tachykinin NK2 receptor agonist, GR 64349. Due to the high potency and limited
publicly available toxicological data, a cautious approach, treating the compound as potentially
hazardous, is mandatory. Adherence to these protocols is essential for ensuring personnel
safety and maintaining a compliant laboratory environment.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to minimize exposure risk during all stages of
handling GR 64349, from receiving and storage to experimentation and disposal.
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PPE Category Specification Rationale
Protects against splashes of
Eye Protection Chemical splash goggles solutions and airborne

particles.

Chemical-resistant gloves

Prevents skin contact with the

compound. Double-gloving

Hand Protection (Nitrile, double-gloving )
provides an extra layer of
recommended) )
protection.
] Protects skin and personal
Body Protection Laboratory coat

clothing from contamination.

Type N95 (US) or Type P1

Respiratory Protection ) i
(EN143) respirator filter

Essential when handling the
lyophilized powder to prevent

inhalation of fine particles.

Operational Plan: From Receipt to Disposal

A systematic workflow ensures that GR 64349 is handled safely and effectively throughout its

lifecycle in the laboratory.

Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks. The lyophilized powder

should be stored in a cool, dry, and dark place, with a recommended temperature of -20°C for

long-term stability.

Storage Conditions

Lyophilized Peptide -20°C

Aliquot and store at -20°C or colder. Avoid

Reconstituted Solution

repeated freeze-thaw cycles.

Experimental Protocol: Reconstitution and Handling
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All handling of GR 64349, especially the initial reconstitution of the lyophilized powder, must be
conducted in a designated area, such as a chemical fume hood, to control potential exposure.

Reconstitution Protocol:

o Preparation: Allow the vial of lyophilized GR 64349 to equilibrate to room temperature before
opening to prevent condensation.

o Solvent Addition: Reconstitute the peptide in sterile distilled water or a suitable sterile buffer
(e.g., dilute acetic acid at 0.1% for initial solubilization). GR 64349 is soluble to 1 mg/ml in
water.

o Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous
shaking, which can cause degradation.

 Aliquoting: Once fully dissolved, divide the stock solution into single-use aliquots to minimize
freeze-thaw cycles, which can degrade the peptide.

» Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and storage conditions.

The following diagram illustrates the standard workflow for handling GR 64349 in a laboratory
setting.
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GR 64349 Handling Workflow
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'
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Caption: Workflow for the proper handling of GR 64349.

Spill Management Plan
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In the event of a spill, immediate and appropriate action is critical to prevent exposure and

contamination.

Spill Scenario Action

1. Alert personnel in the immediate area. 2.

Wear appropriate PPE. 3. Absorb the spill with
Minor Spill (Small volume of low concentration inert, absorbent material. 4. Clean the spill area
solution) with a suitable decontaminating solution. 5.

Collect all contaminated materials in a sealed

container for hazardous waste disposal.

1. Evacuate the area immediately. 2. Alert

laboratory supervisor and Environmental Health
Major Spill (Lyophilized powder or large volume and Safety (EHS) personnel. 3. Restrict access
of solution) to the area. 4. Allow only trained personnel with

appropriate respiratory protection to clean up

the spill.

The decision-making process for spill response is outlined in the diagram below.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

GR 64349 Spill Response Plan
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Notify EHS

v
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Click to download full resolution via product page

Caption: Decision tree for responding to a GR 64349 spill.

Disposal Plan
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All waste contaminated with GR 64349 must be treated as hazardous chemical waste. This
includes unused solutions, empty vials, and all contaminated consumables such as pipette tips,
gloves, and absorbent materials.

Disposal Protocol:

o Segregation: Collect all GR 64349 waste in a dedicated, clearly labeled, and sealed
hazardous waste container.

e Labeling: The waste container must be labeled with "Hazardous Waste," the name of the
chemical (GR 64349), and the associated hazards.

o Storage: Store the hazardous waste container in a designated satellite accumulation area
within the laboratory, away from general traffic.

o Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department. Do not dispose of GR
64349 waste down the drain or in the regular trash.

The following diagram outlines the required steps for the proper disposal of GR 64349 waste.
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GR 64349 Waste Disposal Workflow
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Caption: Procedure for the safe disposal of GR 64349 waste.

 To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment and Handling Protocols for GR 64349]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10855664#personal-protective-
equipment-for-handling-gr-64349]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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